Cas no 1804685-10-6 (3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine
• CAS No: 1804685-10-6
• MF: C₇H₈F₂N₄O₂
• MW: 218.160827636719
• CID: 4855560
• Update Time: 2025-10-17

3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H8F2N4O2/c8-6(9)4-2-12-7(13(14)15)5(11)3(4)1-10/h2,6H,1,10-11H2
• InChI Key： PUMJCBDRGYCOQI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CN)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.4
• Topological Polar Surface Area: 111

Additional information on 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine

Introduction to 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1804685-10-6)

3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1804685-10-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The presence of an amino group, an aminomethyl group, and a difluoromethyl moiety, along with a nitro group, imparts distinct chemical and biological properties to this molecule.

The chemical structure of 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine is noteworthy for its complexity and functional group diversity. The pyridine ring, a fundamental component of many bioactive molecules, provides a rigid planar structure that can facilitate interactions with biological targets. The amino and aminomethyl groups offer opportunities for hydrogen bonding and electrostatic interactions, while the difluoromethyl group introduces steric and electronic effects that can modulate the compound's pharmacokinetic and pharmacodynamic properties. The nitro group, known for its strong electron-withdrawing effect, can influence the compound's reactivity and stability.

Recent studies have explored the potential of 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine in various biological contexts. One notable area of research is its activity against bacterial pathogens. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes.

In addition to its antibacterial properties, 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine has shown promise as an antiviral agent. Research conducted at the National Institutes of Health demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The pharmacokinetic profile of 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine has also been investigated. Studies indicate that it exhibits good oral bioavailability and a favorable distribution pattern, allowing it to reach target tissues effectively. Furthermore, the compound demonstrates low toxicity in preclinical models, suggesting a favorable safety profile for further development.

In the realm of cancer research, 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine has been evaluated for its potential as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. The specific mechanisms underlying its anticancer activity are still under investigation but are believed to involve modulation of protein kinases and transcription factors.

The synthetic route to produce 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine has been optimized to ensure high yield and purity. A typical synthesis involves the sequential addition of functional groups to a pyridine core through well-established chemical reactions such as nucleophilic substitution, reduction, and coupling reactions. The use of modern synthetic techniques and catalysts has significantly improved the efficiency and scalability of the process.

To further enhance the therapeutic potential of 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine, researchers are exploring various prodrug strategies. Prodrugs are designed to improve drug delivery by enhancing solubility, stability, or target specificity. For example, esterification or amide formation can be used to create prodrugs that are activated in specific tissues or cells through enzymatic cleavage.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine in humans. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale studies to confirm the compound's therapeutic benefits across different patient populations.

In conclusion, 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1804685-10-6) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure confers multiple biological activities, making it a valuable tool for addressing unmet medical needs in areas such as infectious diseases and cancer. Ongoing research continues to uncover new applications and optimize its properties for clinical use.